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Compound of Interest

Compound Name: 18-Carboxy dinor Leukotriene B4

Cat. No.: B162650

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of all laboratory chemicals is paramount. This guide provides a detailed, step-by-
step procedure for the proper disposal of 18-Carboxy dinor Leukotriene B4, a (3-oxidation
metabolite of Leukotriene B4 (LTB4).[1][2][3] Adherence to these protocols is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Hazard Identification and Safety Precautions

18-Carboxy dinor Leukotriene B4 is often supplied as a solution in a flammable solvent, such
as ethanol.[3] The primary hazard is associated with the solvent, which is a highly flammable
liquid and vapor and can cause serious eye irritation.[4] Therefore, it is crucial to handle this
substance with appropriate safety measures.

Key Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces.[4][5]

Keep the container tightly closed.[4][5]

Ground and bond the container and receiving equipment.[4][5]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]

Use only non-sparking tools.[4][5]
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» Take precautionary measures against static discharge.[4][5]
e Wash hands thoroughly after handling.[5]

o Wear protective gloves, protective clothing, eye protection, and face protection.[5]

Quantitative Data Summary

The following table summarizes the key quantitative data for 18-Carboxy dinor Leukotriene
B4.:

Property Value

CAS Number 102674-12-4[1][6]
Molecular Formula C1sH2606[1][3]
Molecular Weight 338.4 g/mol [1][3]
Purity >97%(3]

Formulation A solution in ethanol[3]
Storage -20°C[7]

Step-by-Step Disposal Protocol

The disposal of 18-Carboxy dinor Leukotriene B4 must be conducted in accordance with
local, state, and federal regulations.[5][8] The following is a general procedural guide for
laboratory personnel.

1. Personal Protective Equipment (PPE):

o Before handling the waste, ensure you are wearing appropriate PPE, including:

[¢]

Safety glasses or goggles

Flame-resistant lab coat

o

o

Chemical-resistant gloves (e.g., nitrile)
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. Waste Collection:
Do not dispose of 18-Carboxy dinor Leukotriene B4 down the drain.
Collect the waste in a designated, properly labeled hazardous waste container.

The container must be compatible with flammable liquids. A glass or chemically resistant
plastic bottle with a secure screw cap is recommended.

Use a funnel to transfer the waste into the container to avoid spills.

Ensure the waste container is not filled to more than 80% of its capacity to allow for vapor
expansion.

. Waste Labeling:
Label the hazardous waste container clearly and accurately. The label should include:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "18-Carboxy dinor Leukotriene B4 in Ethanol"

[e]

The concentration of the components.

o

The associated hazards (e.g., "Flammable Liquid," "Irritant™).

The date the waste was first added to the container.

[¢]

[e]

The name and contact information of the generating laboratory or researcher.

. Waste Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

The storage area should be a well-ventilated, cool, and dry location, away from sources of
ignition.

Store in a secondary containment bin to prevent the spread of material in case of a leak.
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5. Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

o Follow all institutional procedures for waste manifest and pickup.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 18-Carboxy
dinor Leukotriene B4.
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Start: Need to Dispose of
18-Carboxy dinor Leukotriene B4

Wear Appropriate PPE
(Goggles, Lab Coat, Gloves)

Is a designated flammable
waste container available?

Obtain a new, appropriate
waste container.

Transfer waste to the container
using a funnel.

Securely cap the container.

Label the container with contents,
hazards, and date.

Store in a designated, ventilated,
and cool satellite accumulation area.

Contact Environmental Health & Safety (EHS)
for waste pickup.

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 18-Carboxy dinor Leukotriene B4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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